Dilithium Sulfide

Specification

• Molecular Formula: Li2S
• Molecular Weight: 46.0 g/mol
• IUPAC Name: dilithium;sulfide
• Standard InChI: InChI=1S/2Li.S/q2*+1;-2
• Standard InChI Key: GLNWILHOFOBOFD-UHFFFAOYSA-N
• Canonical SMILES: [Li+].[Li+].[S-2]

Introduction

Chemical Properties and Molecular Structure

Fundamental Characteristics

Dilithium sulfide is an ionic compound comprising two lithium cations (Li⁺) and one sulfide anion (S²⁻). Its crystalline structure adopts an antifluorite configuration, where sulfide ions form a face-centered cubic lattice, and lithium ions occupy tetrahedral sites. The compound’s deliquescent nature necessitates careful handling under inert conditions to prevent hydrolysis, which yields hydrogen sulfide (H₂S) and lithium hydroxide (LiOH).

Table 1: Key Properties of Dilithium Sulfide

Property	Value/Description
Molecular Formula	Li₂S
Molecular Weight	46.0 g/mol
CAS Number	12136-58-2
Structure	Antifluorite crystal system
Deliquescence	Reacts with moisture to form LiOH + H₂S

Spectroscopic and Computational Data

The InChIKey identifier for Li₂S is GLNWILHOFOBOFD-UHFFFAOYSA-N, derived from its SMILES notation ([Li+].[Li+].[S-2]). Computational models predict its bandgap and ionic conductivity, which are critical for applications in solid-state electrolytes.

Synthesis and Industrial Production

Conventional Synthesis Routes

Industrial production of Li₂S primarily involves the direct reaction of lithium hydroxide (LiOH) with elemental sulfur at elevated temperatures. A patented method specifies a temperature range of 130–445°C, with optimal yields achieved between 300–400°C. The reaction proceeds as:

$$2\text{LiOH} + \text{S} \rightarrow \text{Li}_2\text{S} + \text{H}_2\text{O} + \frac{1}{2}\text{O}_2 \quad \text{[3]}$$

This exothermic process requires precise control to avoid side reactions and ensure product purity.

Alternative Methods

Reduction of lithium sulfate (Li₂SO₄) using carbon-based reductants offers another pathway:

$$\text{Li}_2\text{SO}_4 + 2\text{C} \rightarrow \text{Li}_2\text{S} + 2\text{CO}_2 \quad \text{[3]}$$

Table 2: Comparison of Li₂S Synthesis Methods

Method	Conditions	Advantages	Challenges
LiOH + S Reaction	300–400°C, inert gas	High purity, scalable	Energy-intensive
Li₂SO₄ Reduction	High-temperature C	Utilizes cheap reagents	Impurity formation

Challenges and Limitations

Material Instability

Li₂S’s hygroscopicity complicates storage and handling, requiring argon or vacuum environments. In batteries, parasitic reactions between lithium polysulfides and electrolytes lead to shuttle effects, reducing Coulombic efficiency.

Synthesis Impurities

Industrial methods often yield Li₂S contaminated with unreacted LiOH or Li₂SO₄, necessitating costly purification steps.

Recent Advances and Research Developments

Reaction Mechanism Elucidation

The 2025 UCLA study employed operando spectroscopy and density functional theory (DFT) to delineate the SRR’s 16-electron pathway, identifying thiyl radicals as critical intermediates. This breakthrough enables targeted electrocatalyst design to suppress side reactions.

Electrolyte Engineering

Introducing high-donor-number solvents (e.g., dimethylacetamide) alters Li₂S precipitation kinetics, favoring compact morphologies that improve cycle stability.

Table 3: Strategies to Enhance Li₂S Utilization in Batteries

Strategy	Mechanism	Outcome
Catalytic Additives	Accelerate Li₂S nucleation	Higher capacity retention
Solvent Modulation	Control Li⁺ solvation structure	Reduced polysulfide shuttle